![molecular formula C21H15ClF2N2O3S B2829846 4-(2-chloro-6-fluorobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide CAS No. 893790-32-4](/img/structure/B2829846.png)
4-(2-chloro-6-fluorobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(2-chloro-6-fluorobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C21H15ClF2N2O3S and its molecular weight is 448.87. The purity is usually 95%.
BenchChem offers high-quality 4-(2-chloro-6-fluorobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-chloro-6-fluorobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Research often focuses on the synthesis and crystal structure analysis of thiadiazole derivatives, which can reveal insights into their potential applications. For example, the synthesis of various thiadiazole compounds has been explored for their potential in developing new materials with specific physical or chemical properties. These studies often include detailed analysis of the molecular structure, which can inform applications in materials science, pharmaceuticals, and more (A. Banu et al., 2014).
Biological Activities
Compounds within the thiadiazole family have been investigated for their biological activities, including antimicrobial and anticancer properties. For instance, studies have focused on the synthesis of thiadiazole derivatives as potential antimicrobial agents, evaluating their efficacy against various bacterial and fungal strains (P. Sah et al., 2014). Additionally, research into fluorinated benzothiadiazine dioxides highlights the search for cognitive enhancers acting through potentiation of AMPA receptors, indicating the potential for thiadiazole derivatives in neuropharmacology (P. Francotte et al., 2010).
Material Science Applications
The exploration of thiadiazole derivatives extends into material science, particularly in the development of semiconducting polymers for optoelectronic applications. The synthesis and incorporation of thiadiazole units into polymer backbones can significantly impact the electronic properties of materials, making them suitable for use in transistors, solar cells, and other electronic devices (Zhihua Chen et al., 2016).
Anticancer Research
The anticancer activities of benzothiadiazinyl hydrazinecarboxamides and related derivatives have been a subject of study, with compounds being tested against various cancer cell lines to evaluate their efficacy. Such research is crucial in identifying new therapeutic agents for cancer treatment (A. Kamal et al., 2011).
properties
IUPAC Name |
4-[(2-chloro-6-fluorophenyl)methyl]-2-(3-fluoro-4-methylphenyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15ClF2N2O3S/c1-13-9-10-14(11-18(13)24)26-21(27)25(12-15-16(22)5-4-6-17(15)23)19-7-2-3-8-20(19)30(26,28)29/h2-11H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAYROKIXXDNLEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=C(C=CC=C4Cl)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15ClF2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-chloro-6-fluorobenzyl)-2-(3-fluoro-4-methylphenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.